Cas no 1415749-16-4 (Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1415749-16-4
• MF: C₁₁H₁₈BN₃O₂
• MW: 235.090522289276
• CID: 5208977
• Update Time: 2025-05-26

Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Hydrazinyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C11H18BN3O2/c1-10(2)11(3,4)17-12(16-10)8-6-5-7-9(14-8)15-13/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key： UUJRKRVNRHZAQR-UHFFFAOYSA-N
• SMILES： C1(NN)=NC(B2OC(C)(C)C(C)(C)O2)=CC=C1

Additional information on Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Comprehensive Overview of Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1415749-16-4)

Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1415749-16-4) is a highly specialized boron-containing pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the class of organoboron compounds, which are widely utilized in pharmaceutical research, materials science, and organic synthesis. The presence of both a hydrazinyl group and a dioxaborolane moiety in its structure makes it a valuable intermediate for constructing complex molecular architectures.

One of the most notable features of Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is its role in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic chemistry. Researchers are increasingly exploring its potential in the development of novel drug candidates, particularly in the fields of oncology and neurology. The compound's ability to act as a ligand or catalyst in various chemical transformations further enhances its utility in synthetic chemistry.

In the context of current scientific trends, Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- aligns with the growing interest in boron-based therapeutics. Boron's unique electron-deficient nature allows it to interact with biological targets in ways that carbon-based compounds cannot, making it a promising area of research for drug discovery. Additionally, the compound's stability and solubility in organic solvents make it a practical choice for laboratory applications.

From an industrial perspective, Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is also being investigated for its potential in advanced material synthesis. Its incorporation into polymers and coatings could lead to materials with enhanced thermal stability and electronic properties. This aligns with the broader trend of developing smart materials for use in electronics, energy storage, and other high-tech applications.

The synthesis and handling of Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- require specialized knowledge and equipment, as with many organoboron compounds. Proper storage conditions, typically under inert atmospheres and at controlled temperatures, are essential to maintain its stability. Researchers and manufacturers must adhere to strict protocols to ensure safety and efficacy in its use.

In summary, Pyridine, 2-hydrazinyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 1415749-16-4) represents a cutting-edge compound with broad applications in pharmaceutical research, organic synthesis, and materials science. Its unique structural features and reactivity profile make it a valuable tool for scientists and engineers working at the forefront of chemical innovation.